Cas no 915916-89-1 (N-(4-METHOXYBENZYL)-N-METHYLBENZENESULFONAMIDE)

• Product Name: N-(4-METHOXYBENZYL)-N-METHYLBENZENESULFONAMIDE
• CAS No: 915916-89-1
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• MDL: MFCD08070819
• CID: 857626
• PubChem ID: 6464074
• Update Time: 2025-10-28

N-(4-METHOXYBENZYL)-N-METHYLBENZENESULFONAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(4-METHOXYBENZYL)-N-METHYLBENZENESULFONAMIDE
• DTXSID00424242
• MFCD08070819
• N-[(4-methoxyphenyl)methyl]-N-methylbenzenesulfonamide
• F87471
• CS-0211253
• SCHEMBL14285692
• AKOS000398649
• BS-23675
• A860322
• N-(4-Methoxybenzyl)-N-methylbenzenesulphonamide
• 915916-89-1
• STL282424

• MDL： MFCD08070819
• Inchi： 1S/C15H17NO3S/c1-16(12-13-8-10-14(19-2)11-9-13)20(17,18)15-6-4-3-5-7-15/h3-11H,12H2,1-2H3
• InChI Key： MCUOPOJSLPOGIE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C)CC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 291.09300
• Monoisotopic Mass: 291.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 444.7±47.0 °C at 760 mmHg
• Flash Point: 222.7±29.3 °C
• PSA: 54.99000
• LogP: 3.59670
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(4-METHOXYBENZYL)-N-METHYLBENZENESULFONAMIDE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(4-METHOXYBENZYL)-N-METHYLBENZENESULFONAMIDE

N-(4-METHOXYBENZYL)-N-METHYLBENZENESULFONAMIDE: A Comprehensive Overview

N-(4-Methoxybenzyl)-N-methylbenzenesulfonamide, identified by the CAS number 915916-89-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of benzenesulfonamides, which are widely studied for their potential applications in drug development, particularly as intermediates in the synthesis of bioactive molecules. The structure of this compound features a benzene ring substituted with a methoxy group at the para position, a methyl group, and a sulfonamide functional group, making it a versatile building block for various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of benzenesulfonamides as key intermediates in the construction of complex molecular architectures. The presence of the sulfonamide group in N-(4-methoxybenzyl)-N-methylbenzenesulfonamide renders it highly reactive under specific conditions, enabling its use in nucleophilic substitutions, coupling reactions, and other transformations. This compound's unique reactivity has been leveraged in the synthesis of diverse classes of compounds, including kinase inhibitors, protease inhibitors, and other bioactive agents.

The synthesis of N-(4-methoxybenzyl)-N-methylbenzenesulfonamide typically involves multi-step processes that emphasize precision and control over reaction conditions. One common approach involves the sulfonation of an aromatic ring followed by nucleophilic substitution to introduce the sulfonamide functionality. The methoxy and methyl substituents on the benzene ring play crucial roles in directing these reactions and stabilizing intermediates, thereby facilitating the formation of the desired product with high yield and purity.

In terms of applications, N-(4-methoxybenzyl)-N-methylbenzenesulfonamide has found utility in various areas beyond pharmaceuticals. For instance, it serves as a valuable reagent in peptide synthesis, where its ability to activate carboxylic acids under mild conditions has proven advantageous. Additionally, this compound is employed in the synthesis of advanced materials, such as polymers and nanoparticles, where its functional groups can be exploited to impart specific properties to the final product.

Recent studies have also explored the potential of N-(4-methoxybenzyl)-N-methylbenzenesulfonamide as a precursor for constructing bioisosteric replacements in drug design. By modifying its structure to introduce bioisosteres, researchers aim to enhance pharmacokinetic properties such as solubility, bioavailability, and metabolic stability while maintaining or improving therapeutic efficacy. These findings underscore the compound's versatility and its role as a valuable tool in modern drug discovery pipelines.

The chemical stability and reactivity profile of N-(4-methoxybenzyl)-N-methylbenzenesulfonamide make it an attractive candidate for large-scale synthesis and industrial applications. Its ability to undergo various transformations without degradation ensures its suitability for diverse chemical processes. Moreover, its compatibility with green chemistry principles has led to its adoption in environmentally friendly synthetic routes that minimize waste and reduce ecological impact.

In conclusion, N-(4-methoxybenzyl)-N-methylbenzenesulfonamide, with its unique structural features and versatile reactivity, continues to be a focal point in chemical research. Its role as an intermediate in drug development, along with its applications in materials science and peptide synthesis, highlights its significance across multiple disciplines. As research progresses and new synthetic methodologies emerge, this compound is poised to contribute even more significantly to advancements in chemistry and pharmacology.